Cas no 117007-52-0 (3-Iodo-1H-pyrazolo[3,4-b]pyridine)

3-Iodo-1H-pyrazolo[3,4-b]pyridine structure
117007-52-0 structure
Product Name:3-Iodo-1H-pyrazolo[3,4-b]pyridine
CAS No:117007-52-0
Molecular Formula:C6H4IN3
Molecular Weight:245.0205
MDL:MFCD09749818
CID:63269
PubChem ID:14043694

3-Iodo-1H-pyrazolo[3,4-b]pyridine Properties

Names and Identifiers

    • 3-Iodo-1H-pyrazolo[3,4-b]pyridine
    • 3-Iodo-
    • 3-Iodo-7-aza-1H-azaindazole
    • 1H-Pyrazolo[3,4-b]pyridine, 3-iodo-
    • 3-iodo-2H-pyrazolo[3,4-b]pyridine
    • 3-Iodo-7-aza-1H-indazole
    • 3-Iodo-1H-pyrazolo[3,4-b]...
    • 1H-Pyrazolo[3,4-b]pyridine,3-iodo-
    • 3-iodo-7-azaindazole
    • TYXAGVKIICJXGF-UHFFFAOYSA-N
    • FCH1328478
    • PB26477
    • VP13202
    • RP08719
    • OR305393
    • EN00079
    • SCHEMBL174792
    • 3-Iodopyrazolo[3,4-b]pyridine
    • 117007-52-0
    • DTXSID70554904
    • DS-2703
    • W-204915
    • A21860
    • EN300-3171782
    • FT-0670390
    • AKOS032971356
    • AC-30826
    • SY097907
    • AKOS015854015
    • CS-M2177
    • 3-Iodo1H-pyrazolo[3,4-b]pyridine
    • MFCD09749818
    • MDL: MFCD09749818
    • InChIKey: TYXAGVKIICJXGF-UHFFFAOYSA-N
    • Inchi: 1S/C6H4IN3/c7-5-4-2-1-3-8-6(4)10-9-5/h1-3H,(H,8,9,10)
    • SMILES: IC1=C2C([H])=C([H])C([H])=NC2=NN1[H]

Computed Properties

  • Exact Mass: 244.94499g/mol
  • Surface Charge: 0
  • XLogP3: 1.5
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 244.94499g/mol
  • Monoisotopic Mass: 244.94499g/mol
  • Topological Polar Surface Area: 41.6Ų
  • Heavy Atom Count: 10
  • Complexity: 130
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 1.56250
  • PSA: 41.57000
  • Refractive Index: 1.81
  • Boiling Point: 379.827 °C at 760 mmHg
  • Melting Point: 177-179°C
  • Flash Point: 379.827 °C at 760 mmHg
  • Density: 2.22

3-Iodo-1H-pyrazolo[3,4-b]pyridine Security Information

3-Iodo-1H-pyrazolo[3,4-b]pyridine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Iodo-1H-pyrazolo[3,4-b]pyridine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000E0P-1g
1H-Pyrazolo[3,4-b]pyridine, 3-iodo-
117007-52-0 97%
1g
$8.00 2025-02-18
Aaron
AR000E91-1g
1H-Pyrazolo[3,4-b]pyridine, 3-iodo-
117007-52-0 97%
1g
$7.00 2025-01-20
abcr
AB253746-1 g
3-Iodo-1H-pyrazolo[3,4-b]pyridine, 95%; .
117007-52-0 95%
1g
€84.90 2023-04-27
Advanced ChemBlocks
C-3230-1G
3-Iodo-1H-pyrazolo[3,4-b]pyridine
117007-52-0 97%
1G
$20 2023-09-15
Ambeed
A236030-1g
3-Iodo-1H-pyrazolo[3,4-b]pyridine
117007-52-0 97%
1g
$11.0 2025-03-04
Apollo Scientific
OR305393-1g
3-Iodo-1H-pyrazolo[3,4-b]pyridine
117007-52-0 97%
1g
£39.00 2023-09-01
Chemenu
CM103886-5g
3-iodo-1H-pyrazolo[3,4-b]pyridine
117007-52-0 95+%
5g
$110 2021-08-06
Crysdot LLC
CD11342505-100g
3-Iodo-1H-pyrazolo[3,4-b]pyridine
117007-52-0 97+%
100g
$841 2024-07-18
Enamine
EN300-3171782-0.05g
3-iodo-1H-pyrazolo[3,4-b]pyridine
117007-52-0 95%
0.05g
$19.0 2023-09-05
eNovation Chemicals LLC
D565592-1g
3-Iodo-
117007-52-0 97%
1g
$214 2022-09-07

3-Iodo-1H-pyrazolo[3,4-b]pyridine Synthesis

3-Iodo-1H-pyrazolo[3,4-b]pyridine Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:117007-52-0)3-Iodo-1H-pyrazolo[3,4-b]pyridine
A21860
Purity:99%
Quantity:100g
Price($):446.0